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Compound of Interest

Compound Name: Iron sorbitol

CAS No.: 1338-16-5

Cat. No.: B072199

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the colloidal properties of iron sorbitol
citric acid complex solutions, a parenteral iron formulation used in the treatment of iron

deficiency anemia. The document synthesizes available data on the physicochemical

characteristics, stability, and biological interactions of this complex, with a focus on its colloidal

nature.

Introduction
Iron sorbitol citric acid complex, often stabilized with dextrin, is a colloidal solution designed

for intramuscular administration. Its efficacy and safety profile are intrinsically linked to its

colloidal properties, which govern its stability, iron release kinetics, and interaction with

biological systems. This guide summarizes key quantitative data, details relevant experimental

protocols, and visualizes the relationships between the complex's components and its overall

function.
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The stability and behavior of iron sorbitol citric acid complex in solution are dictated by a

range of physicochemical parameters. While specific data on particle size distribution and zeta

potential for the complete iron sorbitol citric acid complex are not readily available in the

public domain, data from closely related iron-carbohydrate complexes and citric acid-stabilized

iron oxide nanoparticles provide valuable insights into the expected colloidal characteristics.

Table 1: Physicochemical Properties of Iron Sorbitol Citric Acid Complex Solutions

Property Value Source

Appearance
Clear, dark brown colloidal

solution
[1][2]

Composition

A complex of ferric iron,

sorbitol, and citric acid,

stabilized with dextrin and an

excess of sorbitol.

[1][2][3]

Iron Content Typically 50 mg/mL [2][4]

pH 6.2 - 7.9 [2][3][4]

Density 1.173 g/cm³ [3]

Relative Viscosity (at 31°C) 7.743 [3]

Isoelectric Point 2.5 - 3.5 [3]

Average Molecular Weight < 5000 Da [2][4]

Table 2: Colloidal Stability Parameters of Related Iron Nanoparticle Systems

Disclaimer: The following data is for citric acid-stabilized iron oxide nanoparticles, which share

the citric acid coating but do not contain sorbitol. This information is provided as a proxy to infer

the potential colloidal stability of the iron sorbitol citric acid complex.
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Property Value
Experimental
Conditions

Source

Zeta Potential -36.01 mV

Citric acid-stabilized

iron oxide

nanoparticles in

aqueous medium.

Zeta Potential -26 to -32 mV

Citric acid-covered

iron oxide

nanoparticles.

Hydrodynamic Size

(Z-average)
171.1 ± 76.8 nm

Citric acid-stabilized

iron oxide

nanoparticles in

aqueous medium.

Hydrodynamic Size

(Z-average)
93 - 115 nm

Citric acid-covered

iron oxide

nanoparticles.

Polydispersity Index

(PDI)
0.138

Citric acid-stabilized

iron oxide

nanoparticles in

aqueous medium.

A zeta potential more negative than -30 mV, as seen in citric acid-stabilized iron oxide

nanoparticles, generally indicates good colloidal stability due to strong electrostatic repulsion

between particles. The polydispersity index (PDI) value of 0.138 suggests a relatively narrow

size distribution for these related nanoparticles.

Experimental Protocols
Detailed, standardized protocols for the synthesis and characterization of the iron sorbitol
citric acid complex are not extensively published. However, based on available literature, the

following methodologies can be outlined.

Synthesis of Iron Sorbitol Citric Acid Complex
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The synthesis generally involves the complexation of a ferric iron salt with sorbitol and citric

acid, followed by stabilization with dextrin. The pH is adjusted to the desired range using a

suitable base.

General Protocol Outline:

Preparation of Reactant Solutions: Aqueous solutions of ferric chloride, sorbitol, citric acid,

and dextrin are prepared separately.

Formation of Ferric Hydroxide: An alkaline solution (e.g., sodium hydroxide) is added to the

ferric chloride solution to precipitate ferric hydroxide.

Complexation: The wet ferric hydroxide precipitate is mixed with the sorbitol and citric acid

solutions. The mixture is heated and stirred to facilitate the formation of the iron-sorbitol-citric

acid complex.

Stabilization: The dextrin solution is added to the complex solution to provide colloidal

stability.

pH Adjustment: The pH of the final solution is adjusted to the target range of 7.2-7.9 using

sodium hydroxide or hydrochloric acid.[1]

Purification: The solution is filtered to remove any impurities.

Sterilization: The final product is sterilized, typically by filtration, for parenteral administration.

Note: The precise ratios of reactants, reaction times, and temperatures are critical for

controlling the final properties of the complex and are often proprietary.

Characterization of Colloidal Properties
3.2.1. Particle Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering

(DLS)

DLS is a non-invasive technique used to measure the hydrodynamic diameter and size

distribution of nanoparticles in a solution.

Methodology:
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Sample Preparation: The iron sorbitol citric acid complex solution is diluted with a suitable

solvent (e.g., deionized water) to an appropriate concentration for DLS analysis.

Instrument Setup: A DLS instrument is used, and the sample is placed in a cuvette. The laser

wavelength, scattering angle, and temperature are set.

Measurement: The instrument measures the fluctuations in the intensity of scattered light

caused by the Brownian motion of the particles.

Data Analysis: The autocorrelation function of the scattered light intensity is analyzed to

determine the diffusion coefficient of the particles. The Stokes-Einstein equation is then used

to calculate the hydrodynamic diameter. The PDI is calculated from the distribution of particle

sizes.

3.2.2. Zeta Potential Measurement

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction

between particles and is a key indicator of colloidal stability.

Methodology:

Sample Preparation: The sample is prepared similarly to the DLS measurement, diluted in a

suitable medium with a known ionic strength.

Instrument Setup: A zeta potential analyzer, which typically uses electrophoretic light

scattering (ELS), is employed.

Measurement: An electric field is applied to the sample, causing the charged particles to

move. The velocity of this movement (electrophoretic mobility) is measured by detecting the

Doppler shift of the scattered laser light.

Data Analysis: The Henry equation is used to convert the electrophoretic mobility into the

zeta potential.

3.2.3. Transmission Electron Microscopy (TEM)
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TEM provides direct visualization of the nanoparticles, allowing for the determination of their

size, shape, and morphology.

Methodology:

Sample Preparation: A drop of the diluted colloidal solution is placed on a TEM grid (e.g.,

carbon-coated copper grid) and allowed to dry.

Imaging: The grid is placed in the TEM, and a high-energy electron beam is passed through

the sample.

Image Analysis: The transmitted electrons form an image on a detector. The size and

morphology of the iron cores of the complex can be directly measured from the resulting

micrographs.

Visualizations
Logical Relationship of Components and Properties
The following diagram illustrates the relationship between the chemical components of the iron
sorbitol citric acid complex and its resulting physicochemical and colloidal properties.
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Caption: Interplay of components in determining the properties of the complex.

Experimental Workflow for Colloidal Characterization
This diagram outlines a typical workflow for the characterization of the colloidal properties of an

iron sorbitol citric acid complex solution.
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Caption: Workflow for the characterization of colloidal properties.

General Cellular Iron Uptake Pathway
While specific signaling pathways for the iron sorbitol citric acid complex are not well-defined

in the literature, the following diagram illustrates the general mechanisms of cellular iron

uptake, which are relevant to understanding its biological fate.
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Caption: General pathways for cellular iron uptake.

Conclusion
The colloidal properties of iron sorbitol citric acid complex solutions are fundamental to their

function as a parenteral iron therapeutic. While a complete quantitative profile, particularly

regarding particle size and zeta potential, remains to be fully elucidated in publicly available

literature, the existing data and insights from related iron-carbohydrate nanoparticles

underscore the importance of the formulation's composition in achieving a stable and

bioavailable product. The experimental protocols and workflows outlined in this guide provide a

framework for the continued investigation and quality control of this important class of

therapeutic colloids. Further research is warranted to establish a more detailed understanding

of the structure-property-function relationships for this specific complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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